Cas no 1785003-58-8 (7-bromo-6-chloro-2H,3H,4H-pyrido3,2-b1,4oxazin-3-one)

• Product Name: 7-bromo-6-chloro-2H,3H,4H-pyrido3,2-b1,4oxazin-3-one
• CAS No: 1785003-58-8
• MF: C₇H₄BrClN₂O₂
• MW: 263.475859642029
• MDL: MFCD28134074
• CID: 4815857
• PubChem ID: 105514916
• Update Time: 2025-10-31

7-bromo-6-chloro-2H,3H,4H-pyrido3,2-b1,4oxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-6-chloro-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one
• 7-bromo-6-chloro-2H,3H,4H-pyrido3,2-b1,4oxazin-3-one

• MDL： MFCD28134074
• Inchi： 1S/C7H4BrClN2O2/c8-3-1-4-7(11-6(3)9)10-5(12)2-13-4/h1H,2H2,(H,10,11,12)
• InChI Key： IUFNMDAEJIJRKF-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C2C(=C1)OCC(N2)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2

Additional information on 7-bromo-6-chloro-2H,3H,4H-pyrido3,2-b1,4oxazin-3-one

Recent Advances in the Study of 7-bromo-6-chloro-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one (CAS: 1785003-58-8)

The compound 7-bromo-6-chloro-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one (CAS: 1785003-58-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold has demonstrated promising potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule modulators of biological pathways. Recent studies have focused on its unique structural features, which combine a pyridooxazine core with halogen substituents, offering both synthetic versatility and interesting pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 7-bromo-6-chloro-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one as a precursor for the development of selective JAK2 inhibitors. The compound's bromo and chloro substituents at positions 6 and 7 were found to be crucial for maintaining optimal binding affinity while allowing for further derivatization. The research team reported successful coupling reactions at these positions, leading to a series of analogs with improved pharmacokinetic properties and reduced off-target effects compared to earlier generation inhibitors.

Another significant development was reported in ACS Chemical Biology, where scientists utilized 1785003-58-8 as a starting material for the synthesis of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The study demonstrated that the pyridooxazine core could serve as an effective warhead carrier, with the bromo substituent facilitating selective modification of cysteine residues in the BTK active site. This approach resulted in compounds with picomolar potency and exceptional selectivity profiles, suggesting potential applications in hematological malignancies and autoimmune disorders.

Recent synthetic methodology developments have also expanded the utility of this compound. A 2024 Nature Communications paper described a novel palladium-catalyzed cross-coupling strategy that enables efficient functionalization of the pyridooxazine scaffold at multiple positions while preserving the integrity of the heterocyclic core. This advancement has significantly broadened the structural diversity accessible from 7-bromo-6-chloro-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one, opening new avenues for medicinal chemistry exploration.

From a pharmacological perspective, studies have begun to elucidate the metabolic fate of derivatives based on this scaffold. Research published in Drug Metabolism and Disposition in early 2024 revealed that the pyridooxazine core demonstrates favorable metabolic stability across multiple species, with the halogen substituents influencing both phase I and phase II metabolic pathways. These findings support the continued development of this chemical series as potential drug candidates with predictable pharmacokinetic behavior.

Looking forward, the unique properties of 7-bromo-6-chloro-2H,3H,4H-pyrido[3,2-b][1,4]oxazin-3-one position it as a valuable building block in pharmaceutical discovery. Current research efforts are exploring its application in targeted protein degradation (PROTACs), allosteric modulator development, and as a fluorescent probe for biological imaging. The compound's commercial availability (currently offered by several specialty chemical suppliers) and well-established synthetic routes further enhance its appeal to the medicinal chemistry community.